(5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: [5-chloro-6-(oxan-4-yloxy)pyridin-3-yl]-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C22H26ClN3O4/c1-15-3-2-4-20(25-15)29-17-5-9-26(10-6-17)22(27)16-13-19(23)21(24-14-16)30-18-7-11-28-12-8-18/h2-4,13-14,17-18H,5-12H2,1H3
• InChI Key: MUYJOEVFPUXWQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)C3=CC(=C(N=C3)OC4CCOCC4)Cl
• Molecular Formula: C22H26ClN3O4
• Molecular Weight: 431.9 g/mol

Description

(5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H26ClN3O4 and its molecular weight is 431.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Studies

Research often explores the synthesis of novel heterocyclic compounds due to their potential biological activities. For example, Katariya et al. (2021) investigated the synthesis of new 1,3-oxazole clubbed pyridyl-pyrazolines, showing significant anticancer and antimicrobial activities. The study involved molecular docking to predict the interactions of these compounds with biological targets, hinting at the potential utility of complex heterocyclic molecules in drug design and discovery processes (Katariya, Vennapu, & Shah, 2021).

Corrosion Inhibition

The structural motifs present in the compound of interest are reminiscent of those studied for corrosion inhibition properties. Dandia et al. (2013) synthesized pyrazolopyridine derivatives and investigated their effect as corrosion inhibitors on mild steel. Such research underscores the potential of heterocyclic compounds in materials science, particularly in protecting metals from corrosion in acidic environments (Dandia, Gupta, Singh, & Quraishi, 2013).

Antimicrobial and Anticancer Agents

Exploring the biological activity of novel compounds, Hafez, El-Gazzar, and Al-Hussain (2016) synthesized pyrazole derivatives with oxa/thiadiazolyl and pyrazolyl moieties, exhibiting promising antimicrobial and anticancer activities. This suggests that compounds with complex heterocyclic structures have significant potential in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).